2-(Chloromethoxy)-1-fluoro-3-nitrobenzene

• Molecular Formula: C7H5ClFNO3
• Molecular Weight: 205.57 g/mol
• IUPAC Name: 2-(chloromethoxy)-1-fluoro-3-nitrobenzene
• InChI: InChI=1S/C7H5ClFNO3/c8-4-13-7-5(9)2-1-3-6(7)10(11)12/h1-3H,4H2
• InChI Key: ORFDQDWNWMVUGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)OCCl)[N+](=O)[O-]

Description

2-(Chloromethoxy)-1-fluoro-3-nitrobenzene (CAS: Not explicitly provided; synonyms: 2-chloro-1-fluoro-3-nitro-benzene, EINECS 244-365-6) is an aromatic compound with the molecular formula C₆H₃ClFNO₂ and a molecular weight of 189.55 g/mol . Its structure features a nitro group (-NO₂) at position 3, a chloromethoxy (-OCH₂Cl) group at position 2, and a fluorine atom at position 1. This substitution pattern imparts distinct electronic and steric properties, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Chloromethoxy)-1-fluoro-3-nitrobenzene typically involves the chloromethylation of a fluoronitrobenzene derivative. One common method includes the reaction of 1-fluoro-3-nitrobenzene with chloromethyl methyl ether in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the chloromethyl ether .

Industrial Production Methods

Industrial production of 2-(Chloromethoxy)-1-fluoro-3-nitrobenzene may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent reaction conditions and efficient production .

Chemical Reactions Analysis

Types of Reactions

2-(Chloromethoxy)-1-fluoro-3-nitrobenzene can undergo various chemical reactions, including:

Nucleophilic substitution: The chloromethoxy group can be replaced by nucleophiles such as amines or thiols.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of aldehydes or carboxylic acids.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium azide or potassium thiolate in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Major Products

Nucleophilic substitution: Formation of substituted benzene derivatives.

Reduction: Formation of 2-(Chloromethoxy)-1-fluoro-3-aminobenzene.

Oxidation: Formation of 2-(Chloromethoxy)-1-fluoro-3-nitrobenzaldehyde or 2-(Chloromethoxy)-1-fluoro-3-nitrobenzoic acid.

Scientific Research Applications

2-(Chloromethoxy)-1-fluoro-3-nitrobenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological macromolecules.

Medicine: Explored for its potential use in drug development, particularly in the design of novel pharmaceuticals with specific biological activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(Chloromethoxy)-1-fluoro-3-nitrobenzene involves its interaction with molecular targets such as enzymes or receptors. The compound’s functional groups allow it to form covalent or non-covalent bonds with these targets, thereby modulating their activity. For example, the nitro group can participate in redox reactions, while the chloromethoxy group can undergo nucleophilic substitution, leading to the formation of reactive intermediates that interact with biological molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Patterns and Functional Groups

The reactivity and applications of nitro-aromatic compounds are heavily influenced by substituent types, positions, and electronic effects. Below is a comparative analysis with key analogs:

2-Chloro-3-nitroanisole (2-Chloro-1-methoxy-3-nitrobenzene)

• Molecular Formula: C₇H₅ClNO₃
• Molecular Weight : 172.57 g/mol
• Melting Point : 116–118°C
• Key Differences: Lacks the fluorine atom at position 1 and replaces chloromethoxy with a methoxy (-OCH₃) group.

1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene

• Molecular Formula: C₇H₄BrFNO₃
• Molecular Weight : ~248.02 g/mol (estimated)
• Key Differences : Bromine replaces chlorine at position 1, and the nitro group is at position 3. Bromine’s larger atomic radius increases steric hindrance, while its lower electronegativity compared to chlorine may reduce inductive effects .

2-(Cyclopentyloxy)-1-fluoro-3-nitrobenzene

• Molecular Formula: C₁₁H₁₂FNO₃
• Molecular Weight : 225.22 g/mol
• Key Differences : The chloromethoxy group is replaced by a bulkier cyclopentyloxy (-O-C₅H₉) substituent. This increases hydrophobicity and steric hindrance, likely reducing solubility in polar solvents .

2-Nitro-1-(trichloromethoxy)-3-(trifluoromethyl)benzene

• Molecular Formula: C₈H₃Cl₃F₃NO₃
• Molecular Weight : 324.47 g/mol
• Key Differences : Features a trichloromethoxy (-O-CCl₃) group and a trifluoromethyl (-CF₃) group. Both substituents are strongly electron-withdrawing, which could deactivate the aromatic ring more significantly than the target compound’s chloromethoxy and fluorine groups .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents
2-(Chloromethoxy)-1-fluoro-3-nitrobenzene	189.55	Not reported	-Cl, -F, -NO₂, -OCH₂Cl
2-Chloro-3-nitroanisole	172.57	116–118	-Cl, -NO₂, -OCH₃
1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene	~248.02	Not reported	-Br, -F, -NO₂, -OCH₃
2-(Cyclopentyloxy)-1-fluoro-3-nitrobenzene	225.22	Not reported	-F, -NO₂, -O-C₅H₉

Research Findings and Industrial Relevance

• Synthetic Utility : The chloromethoxy group in the target compound serves as a leaving group in cross-coupling reactions, enabling the synthesis of biaryl structures common in agrochemicals .

Biological Activity

2-(Chloromethoxy)-1-fluoro-3-nitrobenzene, a compound with significant potential in various biological applications, has garnered attention due to its unique chemical structure and associated biological activities. This article reviews the biological activity of this compound, focusing on its toxicological profiles, mutagenic properties, and potential therapeutic applications.

• Chemical Formula : C₆H₄ClFNO₂
• Molecular Weight : 177.55 g/mol
• CAS Number : 88883

Toxicological Profile

The toxicological assessment of 2-(Chloromethoxy)-1-fluoro-3-nitrobenzene reveals several key findings:

Endpoint	Result
LD50 (oral, rat)	Approximately 560 mg/kg
LD50 (dermal, rabbit)	400 mg/kg (male: 455 mg/kg, female: 355 mg/kg)
Target Organs	Liver, kidneys, blood
Symptoms of Toxicity	Cyanosis, reduced activity, death

The compound exhibits significant acute toxicity, with systemic effects observed in animal models. Notably, studies indicate that exposure can lead to methemoglobinemia and damage to liver and kidney tissues.

Mutagenicity and Carcinogenicity

Research into the mutagenic potential of 2-(Chloromethoxy)-1-fluoro-3-nitrobenzene indicates weak mutagenic activity in bacterial test systems; however, it was not found to be mutagenic in mammalian cell tests. The compound demonstrated weak clastogenic activity in vitro, suggesting potential risks for DNA damage under certain conditions:

• Sister Chromatid Exchanges : Increased rates observed.
• In Vivo Studies : DNA damage noted in liver and kidney tissues following intraperitoneal injection in mice.

Case Studies and Research Findings

Several studies have investigated the biological effects of this compound:

• Study on Reproductive Toxicity :
  • Conducted on male rats revealed significant reproductive organ impact at systemic doses.
  • Long-term exposure resulted in alterations in blood parameters and organ weights.
• Subacute Feeding Study :
  • In a subacute feeding study with mice, the NOAEL was determined to be 50 ppm.
  • Histopathological evaluations indicated liver and kidney damage at higher concentrations.
• Dermal Absorption Studies :
  • Studies showed that the compound is absorbed through the skin and gastrointestinal tract.
  • Approximately 80% absorption was noted following oral administration.

Applications in Medicine

Despite its toxicity, the unique properties of 2-(Chloromethoxy)-1-fluoro-3-nitrobenzene suggest potential applications in medicinal chemistry:

• Antitumor Activity : Preliminary studies indicate that derivatives of this compound may exhibit cytotoxic effects against certain cancer cell lines.
• Synthetic Intermediates : The compound serves as a valuable intermediate in synthesizing pharmaceuticals and agrochemicals.